Cas no 2034429-78-0 (cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate)

• Product Name: cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate
• CAS No: 2034429-78-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 6203741
• PubChem ID: 122162899
• Update Time: 2025-11-01

cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate
• cyclobutylmethyl N-{[5-(furan-3-yl)pyridin-3-yl]methyl}carbamate
• cyclobutylmethyl N-[[5-(furan-3-yl)pyridin-3-yl]methyl]carbamate
• cyclobutylmethyl ((5-(furan-3-yl)pyridin-3-yl)methyl)carbamate
• 2034429-78-0
• AKOS032469732
• F6573-9079

• Inchi： 1S/C16H18N2O3/c19-16(21-10-12-2-1-3-12)18-8-13-6-15(9-17-7-13)14-4-5-20-11-14/h4-7,9,11-12H,1-3,8,10H2,(H,18,19)
• InChI Key： NEOIXZTXOCRNJA-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NC=C(C2=COC=C2)C=1)=O)CC1CCC1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate

Comprehensive Overview of Cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate (CAS No. 2034429-78-0)

The compound cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate (CAS No. 2034429-78-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutylmethyl group and the furan-3-yl and pyridin-3-ylmethyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

One of the key reasons for the growing interest in cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate is its versatility. The presence of both furan and pyridine rings in its structure allows for diverse chemical modifications, enabling scientists to tailor its properties for specific applications. This adaptability is crucial in drug discovery, where small changes in molecular structure can lead to significant improvements in efficacy and safety.

Recent studies have highlighted the potential of CAS No. 2034429-78-0 in addressing some of the most pressing challenges in modern medicine. For instance, its carbamate functional group is known to exhibit bioactivity, making it a valuable scaffold for developing enzyme inhibitors. This has led to increased searches for terms like "cyclobutylmethyl carbamate derivatives" and "furan-pyridine hybrid molecules" in scientific databases, reflecting the compound's relevance in current research trends.

In addition to its pharmaceutical applications, cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate is also being explored in material science. Its aromatic and heterocyclic components contribute to its stability and electronic properties, making it a candidate for advanced materials. Searches for "heterocyclic compounds in material science" and "pyridine-based materials" often lead to discussions about this compound, underscoring its interdisciplinary appeal.

The synthesis of CAS No. 2034429-78-0 involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Researchers are particularly interested in optimizing these methods to improve yield and scalability. Keywords such as "synthesis of furan-pyridine hybrids" and "carbamate derivative preparation" are frequently used in this context, highlighting the technical challenges and innovations associated with this compound.

Another area of interest is the environmental impact of cyclobutylmethyl N-{5-(furan-3-yl)pyridin-3-ylmethyl}carbamate. As sustainability becomes a priority in chemical research, scientists are investigating greener synthesis routes and biodegradability. This aligns with popular search queries like "eco-friendly heterocyclic compounds" and "sustainable carbamate synthesis," which reflect the broader societal shift toward environmentally conscious practices.

Looking ahead, the future of CAS No. 2034429-78-0 appears bright, with ongoing research exploring its potential in new domains. Whether in drug development, material science, or green chemistry, this compound continues to inspire innovation. Its multifaceted nature ensures that it remains a topic of interest for scientists and industry professionals alike, as evidenced by the steady stream of publications and patents referencing its unique properties.